Cas no 2210049-54-8 (4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine)

• Product Name: 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine
• CAS No: 2210049-54-8
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5325189
• Update Time: 2025-08-05

4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-((1-methyl-1H-imidazol-5-yl)methyl)thiomorpholine
• 4-[(3-methylimidazol-4-yl)methyl]thiomorpholine
• 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine

• Inchi： 1S/C9H15N3S/c1-11-8-10-6-9(11)7-12-2-4-13-5-3-12/h6,8H,2-5,7H2,1H3
• InChI Key： AQMAHNWEGAPHNV-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CN=CN2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 0.3
• Topological Polar Surface Area: 46.4

Additional information on 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine

Professional Introduction to Compound with CAS No. 2210049-54-8 and Product Name: 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine

Compound with the CAS number 2210049-54-8 and the product name 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a thiomorpholine moiety, which is known for its versatility in forming stable complexes with various biological targets, alongside a 1-methyl-1H-imidazol-5-yl substituent that enhances its pharmacological properties.

The thiomorpholine scaffold is particularly noteworthy for its ability to modulate biological pathways by interacting with enzymes and receptors. This class of compounds has been extensively studied for their role in developing treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of sulfur into the morpholine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for further exploration in pharmaceutical formulations.

Recent research has highlighted the significance of 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine in the context of drug discovery. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The 1-methyl-1H-imidazol-5-yl group plays a crucial role in this regard by facilitating specific interactions with target proteins, thereby modulating signaling pathways that are dysregulated in various diseases. This dual functionality makes the compound a promising lead for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine has shown promise in material science research. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. These materials exhibit enhanced catalytic activity and selectivity, which are critical for industrial processes such as polymerization and organic synthesis.

The synthesis of 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiomorpholine ring necessitates careful handling of sulfur-containing reagents to prevent unwanted side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

From a regulatory perspective, the compound must undergo rigorous testing to ensure safety and efficacy before it can be commercialized. Preclinical studies are essential to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies provide critical data that informs subsequent clinical trials designed to assess its therapeutic efficacy in human populations.

The development of 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine aligns with broader trends in pharmaceutical innovation, where there is increasing emphasis on designing molecules that can modulate complex biological systems with high specificity. The integration of computational modeling and high-throughput screening technologies has accelerated the discovery process by enabling rapid identification of promising candidates.

Future research directions may explore derivatives of 4-[(1-methyl-1H-imidazol-5-yl)methyl]thiomorpholine that exhibit enhanced pharmacological activity or improved pharmacokinetic profiles. By modifying key structural features, such as substituents on the imidazole ring or the thiomorpholine scaffold, researchers can fine-tune the compound's properties to optimize its therapeutic potential.

In conclusion, compound with CAS No. 2210049-54-8 and product name 4-[(1-methyl-lH-imidazol-S-yllmethyl)thiomorpholine represents a significant contribution to the fields of chemical biology and drug development. Its unique structural features and multifaceted applications make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving human health.